Cas no 2484889-28-1 (1-(2,6-Difluoro-3-iodophenyl)ethanol)

• Product Name: 1-(2,6-Difluoro-3-iodophenyl)ethanol
• CAS No: 2484889-28-1
• MF: C₈H₇F₂IO
• MW: 284.041861772537
• CID: 5074904
• Update Time: 2026-03-01

1-(2,6-Difluoro-3-iodophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Difluoro-3-iodophenyl)ethanol

• Inchi： 1S/C8H7F2IO/c1-4(12)7-5(9)2-3-6(11)8(7)10/h2-4,12H,1H3
• InChI Key： ILFURCCGASYLDA-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1F)C(C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Additional information on 1-(2,6-Difluoro-3-iodophenyl)ethanol

1-(2,6-Difluoro-3-iodophenyl)ethanol: A Comprehensive Overview

1-(2,6-Difluoro-3-iodophenyl)ethanol (CAS No. 2484889-28-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive fluorine, iodine, and alcohol functionalities, offers a wide range of applications and potential uses in the development of novel drugs and materials.

The molecular structure of 1-(2,6-Difluoro-3-iodophenyl)ethanol is particularly noteworthy due to its combination of halogenated and hydroxyl groups. The presence of fluorine atoms imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies. The iodine atom, on the other hand, provides a useful handle for further functionalization and derivatization, which can be crucial in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the use of halogenated compounds in medicinal chemistry. The introduction of fluorine and iodine atoms into drug molecules can significantly enhance their pharmacological properties, such as metabolic stability, bioavailability, and binding affinity to target proteins. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of 1-(2,6-Difluoro-3-iodophenyl)ethanol-derived compounds in improving the therapeutic efficacy of anti-cancer drugs.

The hydroxyl group in 1-(2,6-Difluoro-3-iodophenyl)ethanol also plays a critical role in its biological activity. Hydroxyl groups can form hydrogen bonds with target proteins or enzymes, enhancing the molecule's binding affinity and selectivity. This property makes 1-(2,6-Difluoro-3-iodophenyl)ethanol-based compounds particularly useful in the development of inhibitors for specific enzymes or receptors. For example, researchers at the University of California have reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression.

Beyond its applications in medicinal chemistry, 1-(2,6-Difluoro-3-iodophenyl)ethanol has also found utility in materials science. The combination of halogenated functionalities and the hydroxyl group makes it an excellent building block for the synthesis of advanced materials with tailored properties. For instance, a recent study published in Advanced Materials demonstrated that polymers derived from this compound exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and electronics.

The synthesis of 1-(2,6-Difluoro-3-iodophenyl)ethanol typically involves several steps, including the introduction of halogen atoms onto an aromatic ring followed by the addition of an alcohol functionality. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 2,6-difluoroaniline with iodoacetyl chloride to form an intermediate, which is then reduced to yield the final product. This method offers high yields and good purity but may require careful optimization to achieve optimal conditions.

In terms of safety and handling, it is important to note that while 1-(2,6-Difluoro-3-iodophenyl)ethanol is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), working in a well-ventilated area, and disposing of waste materials according to local guidelines.

The future prospects for research involving 1-(2,6-Difluoro-3-iodophenyl)ethanol are promising. Ongoing studies are exploring its potential applications in areas such as drug delivery systems, catalysis, and materials science. Additionally, there is growing interest in developing sustainable synthetic methods for producing this compound using green chemistry principles. These efforts aim to reduce environmental impact while maintaining or improving yield and purity.

In conclusion, 1-(2,6-Difluoro-3-iodophenyl)ethanol (CAS No. 2484889-28-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of halogenated functionalities and a hydroxyl group makes it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in organic chemistry, medicinal chemistry, and materials science.